Cas no 931317-30-5 (5-benzyl(methyl)amino-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile)

5-Benzyl(methyl)amino-2-[5-(phenoxymethyl)furan-2-yl]-1,3-oxazole-4-carbonitrile is a heterocyclic compound featuring a furan-oxazole core with a benzyl(methyl)amino substituent and a nitrile functional group. Its structural complexity makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The presence of multiple reactive sites, including the oxazole ring and nitrile group, allows for further functionalization, enhancing its utility in medicinal chemistry and materials science. The compound's stability and synthetic versatility make it suitable for applications in drug discovery, where it may serve as a scaffold for bioactive agents targeting specific biological pathways. Its well-defined structure ensures reproducibility in research and industrial settings.
5-benzyl(methyl)amino-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile structure
931317-30-5 structure
Product Name:5-benzyl(methyl)amino-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile
CAS No:931317-30-5
MF:C23H19N3O3
MW:385.415265321732
CID:5428531
Update Time:2025-10-31

5-benzyl(methyl)amino-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-[benzyl(methyl)amino]-2-[5-(phenoxymethyl)furan-2-yl]-1,3-oxazole-4-carbonitrile
    • 5-benzyl(methyl)amino-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile
    • Inchi: 1S/C23H19N3O3/c1-26(15-17-8-4-2-5-9-17)23-20(14-24)25-22(29-23)21-13-12-19(28-21)16-27-18-10-6-3-7-11-18/h2-13H,15-16H2,1H3
    • InChI Key: JTQAFCNJZUVGOG-UHFFFAOYSA-N
    • SMILES: O1C(N(CC2=CC=CC=C2)C)=C(C#N)N=C1C1=CC=C(COC2=CC=CC=C2)O1

5-benzyl(methyl)amino-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile Pricemore >>

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Additional information on 5-benzyl(methyl)amino-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile

Introduction to 5-benzyl(methyl)amino-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile (CAS No. 931317-30-5)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, 5-benzyl(methyl)amino-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile, with the CAS number 931317-30-5, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound belongs to a class of heterocyclic molecules that exhibit a blend of biological activities, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The molecular structure of 5-benzyl(methyl)amino-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile is characterized by the presence of multiple functional groups, including benzyl, methylamino, phenoxymethyl, furan, and oxazole moieties. These components contribute to its complex reactivity and biological profile. The presence of the nitrile group at the 4-position of the oxazole ring enhances its potential as a precursor in synthesizing more complex molecules with tailored pharmacological properties.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. The structural features of 5-benzyl(methyl)amino-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile make it a promising candidate for further investigation in this context. Specifically, the combination of aromatic rings and heterocyclic scaffolds suggests potential interactions with biological targets such as enzymes and receptors involved in metabolic disorders and inflammatory responses.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for diverse modifications, enabling researchers to explore different derivatives with enhanced potency and selectivity. For instance, the benzyl and methylamino groups can be readily modified or removed to alter the electronic properties and solubility profile of the molecule. This flexibility is crucial in optimizing drug candidates for preclinical and clinical studies.

The pharmacological potential of 5-benzyl(methyl)amino-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile has been explored in several preliminary studies. Researchers have investigated its interaction with enzymes such as kinases and phosphodiesterases, which are key players in cellular signaling pathways. Preliminary results indicate that this compound exhibits inhibitory activity against certain target enzymes, suggesting its utility as an antineoplastic or anti-inflammatory agent. Further studies are warranted to elucidate its mechanism of action and assess its therapeutic potential.

The synthesis of 5-benzyl(methyl)amino-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between furan derivatives and oxazole precursors, followed by functional group transformations such as nitrile introduction and alkylation reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently.

The analytical characterization of this compound has been performed using state-of-the-art spectroscopic methods including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound, confirming its identity as per the intended synthesis route. Additionally, chromatographic methods such as high-performance liquid chromatography (HPLC) have been utilized to isolate and purify the desired product from reaction mixtures.

In conclusion, 5-benzyl(methyl)amino-2-5-(phenoxymethyl)furan-2-yli1,3 oxazole -4 -carbonitrile (CAS No. 931317 -30 -5) represents a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in developing next-generation therapeutic agents.

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